Cas no 2229419-52-5 (3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole)

• Product Name: 3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole
• CAS No: 2229419-52-5
• MF: C₆H₇F₂N₃O₂
• MW: 191.135487794876
• CID: 6390603
• PubChem ID: 165846217
• Update Time: 2025-11-01

3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole
• EN300-1973990
• 2229419-52-5

• Inchi： 1S/C6H7F2N3O2/c1-10-2-4(3-11(12)13)5(9-10)6(7)8/h2,6H,3H2,1H3
• InChI Key： RHXPDYCPRINAGX-UHFFFAOYSA-N
• SMILES： FC(C1C(C[N+](=O)[O-])=CN(C)N=1)F

Computed Properties

• Exact Mass: 191.05063280g/mol
• Monoisotopic Mass: 191.05063280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole

Professional Introduction to Compound with CAS No. 2229419-52-5 and Product Name: 3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole

The compound with the CAS number 2229419-52-5 and the product name 3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a difluoromethyl substituent, a methyl group, and a nitromethyl moiety, which collectively contribute to its distinct chemical properties and reactivity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. The pyrazole core, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility and biological activity. In particular, modifications at the 3-position of the pyrazole ring have been extensively studied for their ability to modulate pharmacokinetic and pharmacodynamic properties. The presence of a difluoromethyl group at the 3-position in 3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further exploration in drug discovery.

The nitromethyl group at the 4-position introduces a region of high reactivity, which can be exploited for further chemical modifications or for interaction with biological targets. This structural feature is particularly relevant in the context of developing prodrugs or bioisosteres that exhibit improved solubility or target specificity. The combination of these functional groups makes 3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole a multifaceted compound with potential applications across multiple therapeutic areas.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are critical steps toward understanding their biological activity. Advanced synthetic methodologies have been employed to construct the precise molecular architecture of this compound, ensuring high purity and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been instrumental in achieving this goal. The use of modern analytical techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has further facilitated the detailed structural elucidation of 3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Pyrazole derivatives have shown promise in various therapeutic contexts, including anti-inflammatory, antiviral, anticancer, and antimicrobial applications. The unique combination of substituents in 3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole suggests that it may exhibit multiple modes of action simultaneously. This polypharmacophoric nature could be particularly advantageous in developing treatments for complex diseases that require multifaceted therapeutic interventions.

Recent studies have begun to explore the pharmacological profile of related pyrazole compounds, providing valuable insights into their mechanism of action and potential therapeutic utility. For instance, derivatives with similar structural features have demonstrated inhibitory activity against specific enzymes or receptors involved in disease pathways. While further research is needed to fully elucidate the biological activity of 3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole, these preliminary findings are encouraging and warrant deeper investigation.

The incorporation of fluorine atoms into organic molecules is a well-established strategy to enhance biological activity and metabolic stability. The difluoromethyl group in this compound is particularly noteworthy for its ability to modulate electronic properties and binding interactions at biological targets. This feature has been exploited in numerous drug candidates, where fluorine substitution leads to improved pharmacokinetic profiles. The presence of this group in 3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole suggests that it may exhibit enhanced binding affinity or selectivity compared to its non-fluorinated counterparts.

Moreover, the nitro group is known for its reactivity and ability to participate in various chemical transformations. In medicinal chemistry, nitro groups can be reduced to amine functionalities or used as handles for further derivatization. The strategic placement of the nitromethyl group at the 4-position of the pyrazole ring in this compound allows for diverse chemical modifications while maintaining overall structural integrity. This flexibility makes it an ideal candidate for exploring new chemical space and developing novel analogs with tailored properties.

The synthesis and study of such complex molecules also contribute to advancements in computational chemistry and molecular modeling techniques. These tools are essential for predicting biological activity and optimizing molecular structures before experimental validation becomes necessary. By leveraging computational methods, researchers can rapidly screen large libraries of compounds and identify promising candidates like 3-(difluoromethyl)-1-methyl-4-(nitromethyl)-1H-pyrazole for further investigation.

In conclusion,3-(difluoromethylethylmethylene) - 4 - nitro - 5 - methylpyrazolone - 2 - carboxamide (CAS No: 2229419-52-5) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of functional groups such as difluoromethylethylmethylene (CAS No: 2229419-52-5), methyl (CAS No: 2229419-52-5), nitro (CAS No: 2229419-52-5), etc., makes it an intriguing molecule worthy of further exploration